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Compound of Interest

Compound Name: MDL3

Cat. No.: B15577144 Get Quote

Potential Biological Targets Mistaken for "MDL3"
Research indicates that "MDL3" could be a misnomer for several other proteins for which

inhibitors are being investigated. The most plausible candidates include:

MRCL3 (Methyltransferase-like 3): An enzyme involved in epigenetic regulation. While

inhibitors for MRCL3 are mentioned by suppliers, specific compound details and

experimental data are not readily available in the initial search.

MYL3 (Myosin Light Chain 3): A component of the cardiac muscle. While no direct MYL3

inhibitors were identified, inhibitors of the upstream kinase (Myosin Light Chain Kinase,

MLCK) and other myosin inhibitors are known and would indirectly affect its function.

Bcl3 (B-Cell Lymphoma 3): A protein involved in cancer metastasis. A specific small-molecule

inhibitor, JS6, has been identified and characterized.

Mcl-1 (Myeloid Cell Leukemia Sequence 1): An anti-apoptotic protein and a well-established

cancer drug target with numerous inhibitors in development.

MRCK (Myotonic Dystrophy Kinase-related CDC42-binding Kinase): A kinase implicated in

cancer cell invasion. A potent and selective inhibitor, BDP5290, has been developed.

MSH3 (MutS Homolog 3): A protein involved in DNA mismatch repair. Small molecule

inhibitors of the complex containing MSH3 have been discovered.
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LEMD3 (LEM domain-containing protein 3): A protein of the inner nuclear membrane

involved in TGF-β and BMP signaling pathways. No specific inhibitors were found in the

initial search.

ORMDL3 (ORMDL Sphingolipid Biosynthesis Regulator 3): A protein that regulates

sphingolipid biosynthesis and is associated with asthma. No specific inhibitors were

identified.

In the context of plant biology, MDL3 refers to (R)-mandelonitrile lyase 3 or MIF/D-DT-like

protein-3, for which there is no information on specific inhibitors in the provided search results.

To proceed with your request for a comparison guide, please clarify the full and correct name of

the target protein of interest. Once the specific target is identified, a comprehensive guide can

be developed, including:

A summary of the protein's function and its role in disease.

A comparison of available inhibitors.

Detailed experimental data and protocols for confirming on-target effects.

Signaling pathway and experimental workflow diagrams.

To cite this document: BenchChem. [confirming the on-target effects of MDL3 inhibitor].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577144#confirming-the-on-target-effects-of-mdl3-
inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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